Cas no 143151-03-5 (4-amino-2-fluoro-5-nitro-benzonitrile)

4-amino-2-fluoro-5-nitro-benzonitrile structure
143151-03-5 structure
4-amino-2-fluoro-5-nitro-benzonitrile
143151-03-5
C7H4N3O2F
181.12396
MFCD12828088
135945
10419793

4-amino-2-fluoro-5-nitro-benzonitrile Properties

Names and Identifiers

    • 4-Amino-2-fluoro-5-nitrobenzonitrile
    • 4-Cyano-5-fluoro-2-nitroaniline
    • Benzonitrile, 4-amino-2-fluoro-5-nitro-
    • 2-fluoro-4-amino-5-nitrobenzonitrile
    • 5-fluoro-4-cyano-2-nitroaniline
    • ACMC-20n27x
    • AK137642
    • CTK0H3785
    • QC-8648
    • RP03225
    • SureCN458453
    • 4-amino-2-fluoro-5-nitro-benzonitrile
    • 4-cyano-3-fluoro-6-nitroaniline
    • DTXSID20439555
    • MFCD12828088
    • FT-0706544
    • EN300-396596
    • Benzonitrile,4-amino-2-fluoro-5-nitro-
    • SY250954
    • SCHEMBL458453
    • XAHREBHCCFVAHU-UHFFFAOYSA-N
    • CS-0208797
    • 143151-03-5
    • AC4242
    • AKOS015911681
    • BS-25285
    • 4-cyano-5-fluoro-2-nitroaniline
    • 4-AMINO-2-FLUORO-5-NITROBENZONITRILE
    • +Expand
    • MFCD12828088
    • XAHREBHCCFVAHU-UHFFFAOYSA-N
    • InChI=1S/C7H4FN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
    • C1=C(C#N)C(=CC(=C1[N+](=O)[O-])N)F

Computed Properties

  • 181.02882
  • 1
  • 2
  • 1
  • 181.02875454g/mol
  • 13
  • 256
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • 95.6Ų

Experimental Properties

  • 92.95

4-amino-2-fluoro-5-nitro-benzonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD52812-250mg
4-Amino-2-fluoro-5-nitrobenzonitrile
143151-03-5 95%
250mg
$86.00 2024-04-20
Alichem
A019093091-5g
4-Amino-2-fluoro-5-nitrobenzonitrile
143151-03-5 95%
5g
695.25 USD
Ambeed
A683997-5g
4-Amino-2-fluoro-5-nitrobenzonitrile
143151-03-5 98%
5g
$524.0
Crysdot LLC
CD12143850-5g
4-Amino-2-fluoro-5-nitrobenzonitrile
143151-03-5 95+%
5g
$668 2024-07-23
Enamine
EN300-396596-0.1g
4-amino-2-fluoro-5-nitrobenzonitrile
143151-03-5
0.1g
$163.0 2023-05-23
eNovation Chemicals LLC
K89638-10g
4-amino-2-fluoro-5-nitrobenzonitrile
143151-03-5 95%+
10g
$875 2022-09-05
TRC
C981265-1g
4-Cyano-5-fluoro-2-nitroaniline
143151-03-5
1g
$ 170.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU0769-1G
4-amino-2-fluoro-5-nitro-benzonitrile
143151-03-5 95%
1g
¥ 1,280.00 2023-04-06

4-amino-2-fluoro-5-nitro-benzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
A1061328
99%
5g
472.0